Cas no 176980-36-2 (tert-butyl N-(3-formylphenyl)carbamate)

tert-butyl N-(3-formylphenyl)carbamate Properties

Names and Identifiers

• tert-Butyl (3-formylphenyl)carbamate
• (3-FORMYL-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
• Tert-butyl 3-formylphenylcarbamate
• tert-butyl N-(3-formylphenyl)carbamate
• (3-formylphenyl)carbamic acid tert-butyl ester
• 3-(BOC-AMino)benzaldehyde
• 3-(tert-butoxycarbonylamino)benzaldehyde
• 3-[N-(t-butoxycarbonyl)amino]benzaldehyde
• 3-N-(1,1-dimethylethoxy-carbonyl)aminobenzaldehyde
• tert-butylN-(3-formylphenyl)carbamate
• tert-butyl3-formylphenylcarbamate
• JEUBPGIHGQWLAJ-UHFFFAOYSA-N
• BCP10211
• STL557155
• BBL103345
• Tert-butyl 3-formylphe
• FT-0648449
• Tert-butyl 3-formylphenylcarbamate, 98%
• DTXSID30587637
• Carbamic acid, N-(3-formylphenyl)-, 1,1-dimethylethyl ester
• 176980-36-2
• CS-W005907
• SY104693
• 3-BOC-aminobenzaldehyde
• EN300-317277
• DS-16366
• SCHEMBL694391
• BB 0263026
• Z1505715403
• AKOS005257230
• MFCD06660380
• A3931
• tert-Butyl(3-formylphenyl)carbamate
• tert-butyl 3-formylphenylcarbamate
• 3-(BOC-Amino)benzaldehyde
• DB-065173
• 3-[n-(t-butoxycarbonyl)amino]benzaldehyde
• +Expand

• MDL： MFCD06660380
• InChIKey： JEUBPGIHGQWLAJ-UHFFFAOYSA-N
• Inchi： 1S/C12H15NO3/c1-12(2,3)16-11(15)13-10-6-4-5-9(7-10)8-14/h4-8H,1-3H3,(H,13,15)
• SMILES： O(C(N([H])C1=C([H])C([H])=C([H])C(C([H])=O)=C1[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 221.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 221.10519334g/mol
• Heavy Atom Count: 16
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Experimental Properties

• LogP: 2.91910
• PSA: 55.40000
• Refractive Index: 1.575
• Boiling Point: 291 ºC
• Melting Point: 88 ºC
• Vapor Pressure: No data available
• Flash Point: 130 ºC
• Color/Form: No data avaiable
• Density: 1.163

tert-butyl N-(3-formylphenyl)carbamate Security Information

• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：Warning

tert-butyl N-(3-formylphenyl)carbamate Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%